Pentachloroethane

• CAS No.: 76-01-7
• Product Name: Pentachloroethane
• Molecular Formula: CHCl2CCl3; C2HCl5
• Molecular Weight: 202.3 g/mol
• IUPAC Name: 1,1,1,2,2-pentachloroethane
• Standard InChI: InChI=1S/C2HCl5/c3-1(4)2(5,6)7/h1H
• Standard InChIKey: BNIXVQGCZULYKV-UHFFFAOYSA-N
• SMILES: C(C(Cl)(Cl)Cl)(Cl)Cl
• Canonical SMILES: C(C(Cl)(Cl)Cl)(Cl)Cl
• Boiling Point: 324 °F at 760 mm Hg (NTP, 1992); 159.8 °C; 162.0 °C; 162 °C; 322°F
• Colorform: COLORLESS LIQUID
• Density: 1.6728 at 77 °F (USCG, 1999); 1.6796 at 20 °C/4 °C; Relative density (water = 1): 1.68; 1.68
• Melting Point: -20 °F (NTP, 1992); -29.0 °C; -28.78 °C; -29 °C; -20°F
• Physical Description: Pentachloroethane appears as a colorless liquid with a chloroform-like odor. Insoluble in water and denser than water. Toxic by inhalation and ingestion. May irritate skin and eyes. Used as a solvent.; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a sweetish, chloroform-like odor.
• Description: Pentachloroethane appears as a colorless liquid with a chloroform-like odor. Insoluble in water and denser than water. Toxic by inhalation and ingestion. May irritate skin and eyes. Used as a solvent.; Pentachloroethane is a member of the class of chloroethanes that is ethane in which five of the six hydrogens are replaced by chlorines. A non-flammable, high-boiling liquid (b.p. 161-162℃) with relative density 1.67 and an odour resembling that of chloroform, it is used as a solvent for oil and grease, in metal cleaning, and in the separation of coal from impurities. It has a role as a non-polar solvent.
• Solubility: less than 0.1 mg/mL at 70° F (NTP, 1992); 0.00 M; Miscible with ethanol, ether; Miscible in most common organic solvents; In water, 4.90X10+2 mg/L at 25 °C; Solubility in water: very poor; 0.05%
• Synonyms: pentachloroethane
• Vapor Density: 7.2 (NTP, 1992) (Relative to Air); 7.0 (Air = 1); Relative vapor density (air = 1): 7.0
• Vapor Pressure: 3.4 mm Hg at 68 °F ; 6 mm Hg at 86° F (NTP, 1992); 3.50 mmHg; 3.50 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 0.453; 3 mmHg
• PubChem Compound: 6419
• Last Modified: Nov 11 2021